Cas no 1260619-59-7 (N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3)
N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3 Chemical and Physical Properties
Names and Identifiers
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- N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3
- VDKVYEUEJCNDHM-LNEZGBMJSA-N
- N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3 DISCONTINUED. Please see A172084
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- Inchi: 1S/C8H12N2O3S/c1-6(11)10-7(8(12)13)5-14-4-2-3-9/h7H,2,4-5H2,1H3,(H,10,11)(H,12,13)/t7-/m0/s1
- InChI Key: VDKVYEUEJCNDHM-ZETCQYMHSA-N
- SMILES: C(CC#N)SC[C@H](NC(=O)C)C(O)=O
N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AN HUI ZE SHENG Technology Co., Ltd. | A172087-1mg |
N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3 |
1260619-59-7 | 1mg |
¥1540.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | A172087-10mg |
N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3 |
1260619-59-7 | 10mg |
¥12320.00 | 2023-09-15 |
N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3 Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3
Comprehensive Overview of N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3 (CAS No. 1260619-59-7): Applications and Research Insights
N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3 (CAS No. 1260619-59-7) is a deuterated analog of N-Acetyl-S-(2-cyanoethyl)-L-cysteine, a critical metabolite used in biochemical and pharmaceutical research. This compound is specifically designed with three deuterium atoms, enhancing its utility in mass spectrometry and isotope labeling studies. Its unique structure makes it invaluable for metabolomics, toxicology, and drug metabolism research, where precision and stability are paramount.
The growing demand for deuterated compounds in modern research underscores the importance of N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3. Researchers leverage its isotopic purity to track metabolic pathways, study protein interactions, and develop biomarkers for disease diagnosis. With advancements in analytical chemistry and precision medicine, this compound has become a cornerstone in proteomics and kinetic studies.
One of the most searched questions in scientific databases revolves around the synthesis and applications of deuterated metabolites. N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3 addresses this need by offering a stable isotope-labeled standard for quantitative analysis. Its role in LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) techniques is widely acknowledged, particularly in environmental toxicology and pharmacokinetics.
Recent trends highlight the integration of AI-driven drug discovery and high-throughput screening, where N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3 serves as a reference material. Its compatibility with automated workflows and big data analytics aligns with the industry's shift toward digital transformation. Scientists frequently search for stable isotope-labeled standards to improve reproducibility in multi-omics studies, further elevating the compound's relevance.
From a sustainability perspective, the use of deuterated compounds like N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3 minimizes waste in analytical processes. This aligns with the global push for green chemistry and eco-friendly research practices. Its application in personalized medicine also resonates with current healthcare trends, where tailored therapies and diagnostic accuracy are prioritized.
In summary, N-Acetyl-S-(2-cyanoethyl)-L-cysteine-d3 (CAS No. 1260619-59-7) is a versatile tool for cutting-edge research. Its role in isotope dilution, metabolic profiling, and disease biomarker discovery ensures its continued prominence in life sciences. As the scientific community embraces next-generation technologies, this compound will remain indispensable for advancing precision health and innovative therapeutics.
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